Cas no 2801-16-3 (sodium (quinolin-8-yl)sulfanide)
2801-16-3 structure
Product Name:sodium (quinolin-8-yl)sulfanide
CAS No:2801-16-3
MF:C9H6NNaS
MW:183.205411434174
MDL:MFCD00466106
CID:914978
PubChem ID:23680275
Update Time:2025-04-19
sodium (quinolin-8-yl)sulfanide Chemical and Physical Properties
Names and Identifiers
-
- SODIUM QUINOLINE-8-THIOLATE
- 8-Quinolinethiol,sodium salt
- sodium 8-mercaptoquinolate
- sodium 8-mercaptoquinolinate
- sodium 8-mercaptoquinoline
- Sodium 8-quinolinethiolate
- sodium 8-quinolylthiolate
- sodium salt of 8-mercaptoquinoline
-
- sodium (quinolin-8-yl)sulfanide
- DTXSID10635564
- AKOS001288269
- G29253
- CS-0242054
- EN300-24400
- CAA80116
- 2801-16-3
- SCHEMBL22439650
- sodium;quinoline-8-thiolate
-
- MDL： MFCD00466106
- Inchi： 1S/C9H7NS.Na/c11-8-5-1-3-7-4-2-6-10-9(7)8;/h1-6,11H;/q;+1/p-1
- InChI Key： OZTYZHDQWUOIDB-UHFFFAOYSA-M
- SMILES： [S-]C1=CC=CC2=CC=CN=C21.[Na+]
Computed Properties
- Exact Mass: 183.01200
- Monoisotopic Mass: 183.01186465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 143
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.9Ų
Experimental Properties
- PSA: 12.89000
- LogP: 2.14060
sodium (quinolin-8-yl)sulfanide Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
sodium (quinolin-8-yl)sulfanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-24400-0.05g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 85% | 0.05g |
$22.0 | 2023-09-15 | |
| Enamine | EN300-24400-0.1g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 85% | 0.1g |
$33.0 | 2023-09-15 | |
| Enamine | EN300-24400-0.25g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 85% | 0.25g |
$46.0 | 2023-09-15 | |
| Enamine | EN300-24400-0.5g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 85% | 0.5g |
$72.0 | 2023-09-15 | |
| Enamine | EN300-24400-1.0g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 91% | 1.0g |
$93.0 | 2023-02-14 | |
| Enamine | EN300-24400-2.5g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 85% | 2.5g |
$231.0 | 2023-09-15 | |
| Enamine | EN300-24400-5.0g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 91% | 5.0g |
$445.0 | 2023-02-14 | |
| Enamine | EN300-24400-10.0g |
sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 91% | 10.0g |
$841.0 | 2023-02-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312724-50mg |
Sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 98% | 50mg |
￥554 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1312724-100mg |
Sodium (quinolin-8-yl)sulfanide |
2801-16-3 | 98% | 100mg |
￥767 | 2023-04-14 |
sodium (quinolin-8-yl)sulfanide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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